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Compound of Interest

Compound Name: Sannamycin C

Cat. No.: B15560944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of Sannamycin C, a

member of the aminocyclitol glycoside antibiotic family. The following sections detail its

fundamental chemical properties, with a focus on its molecular formula and weight, laying the

groundwork for further research and development applications.

Core Molecular Attributes
Sannamycin C is a naturally occurring compound with established antibiotic properties. A

precise understanding of its molecular characteristics is paramount for its application in

experimental settings and potential therapeutic development.

Molecular Formula and Weight

The fundamental chemical identity of Sannamycin C is defined by its molecular formula and

weight. These parameters are crucial for a variety of experimental calculations, including

molarity, stoichiometry, and dosage.

Parameter Value Source

Molecular Formula C15H32N4O4 PubChem[1][2]

Molecular Weight 332.44 g/mol PubChem[1]

Exact Mass 332.24235551 Da PubChem[1]
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The molecular formula, C15H32N4O4, indicates the elemental composition of Sannamycin C,

which is comprised of 15 carbon atoms, 32 hydrogen atoms, 4 nitrogen atoms, and 4 oxygen

atoms.[1][2] The molecular weight of 332.44 g/mol is a critical value for the preparation of

solutions of known concentrations and for the interpretation of mass spectrometry data.[1]

Further investigation into the biological activity, mechanism of action, and potential therapeutic

applications of Sannamycin C is ongoing. This foundational data serves as a critical reference

point for researchers engaged in the study of this and related aminocyclitol glycoside

antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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